Cas no 1266846-75-6 (1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1266846-75-6
• MF: C₁₁H₁₁FN₄O
• MW: 234.229645013809
• CID: 5265044
• PubChem ID: 75355732
• Update Time: 2025-10-28

1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• 1-[(3-fluorophenyl)methyl]-5-methyltriazole-4-carboxamide
• 1-[(3-fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxamide
• 1-(3-Fluoro-benzyl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid amide
• 1H-1,2,3-Triazole-4-carboxamide, 1-[(3-fluorophenyl)methyl]-5-methyl-
• 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C11H11FN4O/c1-7-10(11(13)17)14-15-16(7)6-8-3-2-4-9(12)5-8/h2-5H,6H2,1H3,(H2,13,17)
• InChI Key： WPCMNDHDEOBACC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C(C)=C(C(N)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• XLogP3: 1
• Topological Polar Surface Area: 73.8

Additional information on 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1266846-75-6)

The compound 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1266846-75-6) is a fluorinated heterocyclic derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines a 1,2,3-triazole core with a fluorophenyl substituent, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a bioactive intermediate or enzyme inhibitor, aligning with current trends in targeted therapy development.

In recent years, the demand for fluorinated compounds like 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide has surged, driven by their enhanced metabolic stability and membrane permeability—key properties addressed in modern medicinal chemistry forums. The presence of the triazole ring, a privileged structure in drug design, further elevates its relevance. This compound’s carboxamide moiety also opens doors for hydrogen bonding interactions, a hot topic in computational drug design discussions.

Synthetic routes to CAS 1266846-75-6 often involve click chemistry strategies, a technique frequently searched in academic databases due to its efficiency and modularity. The incorporation of a 3-fluorophenyl group enhances lipophilicity, a property critically analyzed in ADME studies—a recurring theme in pharmacokinetic optimization queries. Analytical characterization typically employs NMR and HPLC-MS, methods widely discussed in quality control circles.

From an industrial perspective, 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide fits into the broader narrative of high-value intermediates, a keyword trending in contract manufacturing reports. Its potential role in crop protection formulations is another area of exploration, resonating with sustainable agriculture debates. Regulatory databases highlight its compliance with REACH standards, a frequent search term among chemical compliance professionals.

Ongoing studies investigate the compound’s structure-activity relationships (SAR), a focal point in lead optimization tutorials. The fluorine atom’s impact on binding affinity is particularly scrutinized, echoing popular molecular docking inquiries. As the pharmaceutical industry shifts toward fragment-based drug discovery, derivatives of CAS 1266846-75-6 may serve as valuable chemical probes.

In summary, 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxamide exemplifies the intersection of fluorine chemistry and heterocyclic innovation—topics dominating research gateways and patent filings. Its multifaceted applications ensure continued relevance in both academic and industrial settings, addressing pressing questions in small-molecule therapeutics and material science.